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Compound of Interest

Compound Name: Barium selenide (BaSe)

Cat. No.: B073953 Get Quote

FOR IMMEDIATE RELEASE

This document provides essential safety and logistical information for laboratory personnel

handling Barium selenide (BaSe). Adherence to these protocols is critical to ensure a safe

working environment and proper disposal of hazardous materials.

Barium selenide is a toxic crystalline solid that requires careful handling to prevent adverse

health effects.[1][2][3] Inhalation or ingestion can be fatal, and it may cause damage to organs

through prolonged or repeated exposure.[1][2][4] This guide will serve as a preferred resource

for researchers, scientists, and drug development professionals, offering procedural, step-by-

step guidance on the safe handling and disposal of this compound.

Essential Safety Information at a Glance
A thorough understanding of the physical and chemical properties of Barium selenide is the first

step in safe handling.
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Property Value

Appearance Pink to white crystalline powder[2][5]

Molecular Formula BaSe[6]

Molecular Weight 216.29 g/mol [6]

Melting Point 1780 °C (3236 °F)[2][5]

Density 5.02 g/cm³[2][5]

Solubility in Water Reacts with water[2][5]

Signal Word Danger[1][2][3]

Hazard Statements

H300+H330: Fatal if swallowed or if inhaled.

H373: May cause damage to organs through

prolonged or repeated exposure.[2][3]

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is mandatory when working with Barium

selenide. The minimum required PPE includes:

Eye and Face Protection: Chemical safety goggles are required for protection against

splashes and dust.[1] A face shield should also be worn when there is a significant risk of

splashing.

Skin Protection:

Gloves: Disposable nitrile gloves are the minimum requirement.[7] For extended contact,

consider double-gloving or using more robust chemical-resistant gloves. Always consult

the glove manufacturer's compatibility chart.

Lab Coat: A lab coat must be worn at all times.[7][8] For tasks with a higher risk of

contamination, a chemical-resistant apron over the lab coat is recommended.[9]

Clothing: Long pants and closed-toe shoes are mandatory.[7][8]
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Respiratory Protection: All work with Barium selenide powder must be conducted in a

certified chemical fume hood to avoid inhalation of dust.[4][10] If a fume hood is not available

or if exposure limits may be exceeded, a NIOSH/MSHA approved respirator with appropriate

particulate filters must be used.[10]

Experimental Protocol: Safe Handling of Barium
Selenide
Follow these steps to ensure the safe handling of Barium selenide throughout your

experimental workflow:

Preparation and Planning:

Before beginning any work, review the Safety Data Sheet (SDS) for Barium selenide.[8]

Ensure all necessary PPE is available and in good condition.

Verify that the chemical fume hood is functioning correctly.

Have a spill kit readily accessible.

Handling the Compound:

Conduct all manipulations of Barium selenide powder within a chemical fume hood to

minimize inhalation risk.[4][10]

Avoid the formation of dust.[1][4][10]

Use appropriate tools (e.g., spatulas, weighing paper) to handle the powder.

Do not eat, drink, or smoke in the laboratory area.[1][11]

Storage:

Store Barium selenide in a tightly closed container.[10]

The storage area should be a dry, cool, and well-ventilated place.[1][10]
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Store locked up and away from incompatible materials.[1][10]

Waste Disposal:

All Barium selenide waste is considered hazardous waste.

Collect all waste, including contaminated consumables (e.g., gloves, weighing paper), in a

designated, properly labeled, and sealed hazardous waste container.

Dispose of the waste through your institution's hazardous waste management program,

following all local, regional, and national regulations.[10]

Emergency Procedures
In the event of an emergency, follow these procedures:

Spill:

Evacuate the immediate area and alert others.

Wear appropriate PPE, including respiratory protection, before attempting to clean up.

Carefully sweep or vacuum the spilled solid. Avoid generating dust.[11]

Collect the spilled material in a sealed container for hazardous waste disposal.

Clean the spill area with a damp cloth (if compatible with the surface) and dispose of the

cloth as hazardous waste.

Fire:

Barium selenide is not combustible.[12]

Use extinguishing media appropriate for the surrounding fire.[12][13]

Firefighters should wear self-contained breathing apparatus (SCBA).[1][4]

Exposure:
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Inhalation: Move the affected person to fresh air immediately. Call a poison center or

doctor.[1]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. Seek immediate medical attention.[4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids. Seek immediate medical attention.[4]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[1][10]

Barium Selenide Spill Response Workflow
The following diagram outlines the logical steps for responding to a Barium selenide spill.

Caption: Workflow for handling a Barium selenide spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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